molecular formula C15H16N2O3 B2968523 2-{[(4-Nitrophenyl)methyl]amino}-1-phenylethan-1-ol CAS No. 892579-03-2

2-{[(4-Nitrophenyl)methyl]amino}-1-phenylethan-1-ol

Cat. No. B2968523
CAS RN: 892579-03-2
M. Wt: 272.304
InChI Key: BKYGDAVTBSSMBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-{[(4-Nitrophenyl)methyl]amino}-1-phenylethan-1-ol” is a chemical compound with the CAS Number 18226-16-9 . It is also known as “2-[methyl(4-nitrophenyl)amino]ethan-1-ol” and has a molecular weight of 196.21 . It is used as an intermediate to prepare (aminothiazolyl)acetanilide derivatives via coupling reactions for treatment of diabetes .


Synthesis Analysis

The synthesis of this compound involves the use of ®-(-)-1-phenyl-1,2-ethanediol 2-tosylate and 4-nitrophenylethylamine in the presence of tetrahydrofuran (THF) .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N2O3/c1-10(6-7-12)8-2-4-9(5-3-8)11(13)14/h2-5,12H,6-7H2,1H3 . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 102-105°C .

Scientific Research Applications

Vasorelaxant Effects

  • Study: "The vasorelaxant effects of 1-nitro-2-phenylethane involve stimulation of the soluble guanylate cyclase-cGMP pathway" (Brito et al., 2013)
  • Application: This research demonstrates the vasodilator effects of 1-nitro-2-phenylethane, a related compound, suggesting potential applications in cardiovascular treatments. The study found that these effects are mediated by the soluble guanylate cyclase-cGMP pathway, which is crucial in regulating vascular tone.
  • Read more
  • Study: "Synthesis, antimalarial activity, and quantitative structure-activity relationships of tebuquine and a series of related compounds" (Werbel et al., 1986)
  • Application: This study investigates the antimalarial properties of compounds structurally related to 2-{[(4-Nitrophenyl)methyl]amino}-1-phenylethan-1-ol, providing insights into the development of new antimalarial drugs.
  • Read more
  • Study: "Sequential colorimetric recognition of Cu2+ and CN− by asymmetric coumarin-conjugated naphthol groups in aqueous solution" (Jo et al., 2014)
  • Application: This research presents the application of a chemosensor based on a related compound for the sequential detection of Cu2+ and CN− in aqueous solutions, highlighting its potential in environmental monitoring and chemical analysis.
  • Read more
  • Study: "Azo Polymers for Reversible Optical Storage. 10. Cooperative Motion of Polar Side Groups in Amorphous Polymers" (Meng et al., 1996)
  • Application: The study explores the use of nitrophenyl derivatives in the development of azo polymers for reversible optical storage, indicating potential applications in data storage technologies.
  • Read moreThese studies exemplify the diverse applications of 2-{[(4-Nitrophenyl)methyl]amino}-1-phenylethan-1-ol and its derivatives in scientific research, spanning from pharmacological uses to materials science.

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335 . These indicate that the compound can be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and eye irritation and may cause respiratory irritation .

properties

IUPAC Name

2-[(4-nitrophenyl)methylamino]-1-phenylethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2O3/c18-15(13-4-2-1-3-5-13)11-16-10-12-6-8-14(9-7-12)17(19)20/h1-9,15-16,18H,10-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BKYGDAVTBSSMBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(CNCC2=CC=C(C=C2)[N+](=O)[O-])O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.